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Compound of Interest

Compound Name: Prolylisoleucine

cat. No.: B1679179

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical properties of
prolylisoleucine, a dipeptide composed of the amino acids proline and isoleucine.

Core Molecular Data

Prolylisoleucine, also known as Pro-lle, is formed through the condensation of L-proline and
L-isoleucine. The key quantitative data for this dipeptide are summarized below.

Property Value Source

Molecular Formula C11H20N203 PubChem CID 104014[1]
Molecular Weight 228.29 g/mol PubChem CID 104014[1][2][3]
Monoisotopic Mass 228.14739250 Da PubChem CID 104014[1]

Chemical Structure and Formation

The formation of prolylisoleucine from its constituent amino acids, L-proline and L-isoleucine,
occurs via a dehydration synthesis reaction, resulting in the formation of a peptide bond.
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L-Proline + L-Isoleucine
(C5H9NO2) (C6H13NO2)

Water Prolylisoleucine Peptide Bond Formation
(H20) (C11H20N203) (Dehydration Synthesis)

Click to download full resolution via product page

Caption: Formation of Prolylisoleucine via dehydration synthesis.

Methodology for Molecular Weight Determination

The standard and most accurate method for determining the molecular weight of a dipeptide
like prolylisoleucine is Mass Spectrometry (MS).

Experimental Protocol: High-Resolution Mass Spectrometry

o Sample Preparation: A pure sample of prolylisoleucine is dissolved in a suitable solvent,
typically a mixture of water, acetonitrile, and a small amount of acid (e.g., formic acid), to
facilitate ionization.

« lonization: The sample solution is introduced into the mass spectrometer. Electrospray
ionization (ESI) is the most common technique for this type of molecule. ESI generates
charged molecular ions (e.g., [M+H]+) in the gas phase with minimal fragmentation.

o Mass Analysis: The generated ions are guided into a high-resolution mass analyzer, such as
an Orbitrap or a Time-of-Flight (TOF) analyzer. The analyzer separates the ions based on
their mass-to-charge ratio (m/z).

o Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Interpretation: The peak in the spectrum corresponding to the singly charged,
protonated molecule ([M+H]+) is identified. The molecular weight (M) is calculated by
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subtracting the mass of a proton (approx. 1.007 Da) from the measured m/z value of this
peak. The high-resolution instrument provides a highly accurate mass measurement,
allowing for the confirmation of the elemental composition (C11H20N203).

The computed molecular weight of 228.29 g/mol is derived from the sum of the atomic weights
of the constituent atoms in the molecular formula C11H20N203.[1] This theoretical value is
readily confirmed by the experimental protocol described above.

Note: Prolylisoleucine is a simple dipeptide. As such, complex signaling pathways or
extensive experimental workflows beyond standard analytical characterization are not typically
associated with this molecule in isolation. It may, however, be studied as a component of larger
peptides or as a metabolic product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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